Cas no 1219607-85-8 ((R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine)
(R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine Chemical and Physical Properties
Names and Identifiers
-
- (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine
- (R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
- SB49357
- 1219607-85-8
- (R,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
- (R)-tert-butyl-oxido-[(E)-2,2,2-trifluoroethylideneamino]sulfonium
- DB-210868
- (r)-2-methyl-n-[(1e)-2,2,2-trifluoroethylidene]propane-2-sulfinamide
- P12335
- (S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
- P19268
- 1219607-83-6
- N-((E)-2,2,2-Trifluoroethylidene)-(R)-tert-butanesulfinamide
- 695-239-6
-
- MDL: MFCD18379711
- Inchi: 1S/C6H10F3NOS/c1-5(2,3)12(11)10-4-6(7,8)9/h4H,1-3H3/t12-/m1/s1
- InChI Key: PLTNZADFUQGXSR-GFCCVEGCSA-N
- SMILES: [S@@](C(C)(C)C)(N=CC(F)(F)F)=O
Computed Properties
- Exact Mass: 201.04400
- Monoisotopic Mass: 201.044
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.6A^2
- XLogP3: 1.5
Experimental Properties
- PSA: 48.64000
- LogP: 2.94740
(R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 044616-250mg |
R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide |
1219607-85-8 | 95% | 250mg |
£110.00 | 2022-03-01 | |
| Fluorochem | 044616-1g |
R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide |
1219607-85-8 | 95% | 1g |
£274.00 | 2022-03-01 | |
| Fluorochem | 044616-5g |
R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide |
1219607-85-8 | 95% | 5g |
£820.00 | 2022-03-01 | |
| Chemenu | CM397670-250mg |
(r)-2-methyl-n-[(1e)-2,2,2-trifluoroethylidene]propane-2-sulfinamide |
1219607-85-8 | 95%+ | 250mg |
$70 | 2023-02-03 | |
| Chemenu | CM397670-1g |
(r)-2-methyl-n-[(1e)-2,2,2-trifluoroethylidene]propane-2-sulfinamide |
1219607-85-8 | 95%+ | 1g |
$141 | 2023-02-03 | |
| Chemenu | CM397670-5g |
(r)-2-methyl-n-[(1e)-2,2,2-trifluoroethylidene]propane-2-sulfinamide |
1219607-85-8 | 95%+ | 5g |
$419 | 2023-02-03 | |
| Chemenu | CM397670-10g |
(r)-2-methyl-n-[(1e)-2,2,2-trifluoroethylidene]propane-2-sulfinamide |
1219607-85-8 | 95%+ | 10g |
$700 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124857-100mg |
(R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide |
1219607-85-8 | 95% | 100mg |
¥312.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124857-250mg |
(R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide |
1219607-85-8 | 95% | 250mg |
¥548.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1124857-1g |
(R)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide |
1219607-85-8 | 95% | 1g |
¥1275.00 | 2024-08-09 |
(R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine
Introduction to (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine and Its Significance in Modern Chemical Biology
(R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine is a sophisticated organofluorine compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, with the CAS number 1219607-85-8, represents a pinnacle of molecular design, combining the versatility of sulfinyl and trifluoroacetaldimine functionalities. The precise stereochemistry of the (R) configuration plays a crucial role in its biological activity, making it a valuable tool for researchers exploring new therapeutic avenues.
The chemical structure of (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine features a trifluoromethyl group attached to an aldimine moiety, which is further modified by a tert-butanesulfinyl group. This arrangement imparts exceptional electronic and steric properties, enhancing its reactivity and selectivity in various biochemical transformations. The presence of the trifluoromethyl group not only influences the compound's metabolic stability but also modulates its interaction with biological targets.
In recent years, the pharmaceutical industry has seen a surge in the development of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced binding affinity. Among these, (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine has emerged as a key intermediate in the synthesis of novel drug candidates. Its ability to act as a chiral building block allows for the construction of complex molecules with high enantiomeric purity, which is critical for achieving optimal therapeutic effects.
One of the most compelling aspects of (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine is its role in asymmetric synthesis. The (R) configuration ensures that any derivatives synthesized from this compound will retain this stereochemical integrity, which is essential for biological activity. This has opened up new possibilities for designing enantiomerically pure drugs that can selectively target specific biological pathways without unwanted side effects.
The application of computational chemistry and machine learning has further accelerated the development of fluorinated compounds like (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine. Advanced modeling techniques allow researchers to predict the behavior of these molecules in complex biological systems with remarkable accuracy. This has led to more efficient drug discovery processes and has enabled the rapid identification of potential lead compounds.
Recent studies have highlighted the utility of (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine in the development of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, and their inhibition is often a key strategy in drug design. The unique combination of sulfinyl and trifluoromethyl groups in this compound provides an excellent scaffold for designing potent protease inhibitors with high selectivity and low toxicity.
The synthesis of (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline this process, making it more accessible to researchers worldwide. These methodologies often involve catalytic processes that minimize waste and improve efficiency.
The impact of fluorinated compounds on medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their pharmacological properties. For instance, fluorine can enhance metabolic stability by preventing hydrolysis or oxidation. Additionally, it can increase lipophilicity, improving drug absorption and distribution within the body.
In conclusion, (R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and stereochemical properties make it an invaluable tool for designing novel drug candidates. As research continues to uncover new applications for this compound and similar fluorinated molecules, we can expect to see even more innovative therapies emerge in the coming years.
1219607-85-8 ((R)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)